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Compound of Interest

Compound Name: 9H-Xanthen-9-amine

Cat. No.: B1361169 Get Quote

An In-depth Technical Guide to 9H-Xanthen-9-
amine
This technical guide provides a comprehensive overview of 9H-Xanthen-9-amine, including its

chemical identity, physicochemical properties, experimental protocols, and potential biological

significance. The information is intended for researchers, scientists, and professionals in the

field of drug development and chemical research.

Chemical Identification and Properties
9H-Xanthen-9-amine is a heterocyclic organic compound featuring a xanthene core structure

with an amine group substituted at the 9-position.

IUPAC Name: 9H-xanthen-9-amine[1] CAS Registry Number: 35598-63-1[1]

Physicochemical Data
The following table summarizes the key physicochemical properties of 9H-Xanthen-9-amine.
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Property Value Source

Molecular Formula C₁₃H₁₁NO PubChem[1]

Molecular Weight 197.23 g/mol PubChem[1]

XLogP3 1.6 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

Rotatable Bond Count 1 PubChem

Exact Mass 197.084063974 Da PubChem[1]

Monoisotopic Mass 197.084063974 Da PubChem[1]

Topological Polar Surface Area 38.9 Å² PubChem

Heavy Atom Count 15 PubChem

Complexity 209 PubChem[1]

Experimental Protocols
Detailed methodologies for the synthesis and purification of xanthene derivatives are available

in the scientific literature. While a specific protocol for the direct synthesis of 9H-Xanthen-9-
amine is not readily available, a general approach can be adapted from the synthesis of

related substituted xanthene derivatives. The following represents a plausible synthetic route.

Synthesis of 9H-Xanthen-9-amine
The synthesis of 9H-Xanthen-9-amine can be approached through the reductive amination of

9H-Xanthen-9-one. This common organic transformation involves the reaction of a ketone with

ammonia or an amine in the presence of a reducing agent.

Materials:

9H-Xanthen-9-one
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Ammonia (or an ammonium salt such as ammonium acetate)

Sodium cyanoborohydride (or another suitable reducing agent)

Methanol (or another suitable solvent)

Hydrochloric acid (for workup)

Sodium bicarbonate (for neutralization)

Dichloromethane (for extraction)

Anhydrous sodium sulfate (for drying)

Procedure:

Dissolve 9H-Xanthen-9-one and an excess of the ammonia source in methanol in a round-

bottom flask equipped with a magnetic stirrer.

Cool the reaction mixture in an ice bath.

Slowly add the reducing agent (e.g., sodium cyanoborohydride) to the stirred solution.

Allow the reaction to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress using an appropriate analytical technique such as Thin Layer

Chromatography (TLC).

Upon completion, quench the reaction by the slow addition of dilute hydrochloric acid.

Remove the methanol under reduced pressure.

Neutralize the aqueous residue with a saturated solution of sodium bicarbonate.

Extract the aqueous layer with dichloromethane (3 x 50 mL).

Combine the organic layers and dry over anhydrous sodium sulfate.
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Filter the drying agent and concentrate the organic phase under reduced pressure to yield

the crude product.

Purification
The crude 9H-Xanthen-9-amine can be purified by column chromatography on silica gel.

Materials:

Crude 9H-Xanthen-9-amine

Silica gel (for column chromatography)

A suitable eluent system (e.g., a gradient of ethyl acetate in hexanes)

Procedure:

Prepare a silica gel column using the chosen eluent system.

Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a

small amount of silica gel.

Apply the adsorbed product to the top of the prepared column.

Elute the column with the chosen solvent system, collecting fractions.

Monitor the fractions by TLC to identify those containing the pure product.

Combine the pure fractions and remove the solvent under reduced pressure to obtain

purified 9H-Xanthen-9-amine.

Potential Biological Signaling
While the specific signaling pathways directly modulated by 9H-Xanthen-9-amine are not

extensively documented, the broader class of xanthene derivatives has been investigated for

various biological activities, including antioxidant and anti-inflammatory effects.[2][3] The

diagram below illustrates a generalized potential mechanism of action for a xanthene derivative

in mitigating oxidative stress and inflammation.
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Caption: Potential signaling pathways modulated by a xanthene derivative.

Experimental Workflow
The following diagram outlines a typical experimental workflow for the synthesis, purification,

and characterization of 9H-Xanthen-9-amine.
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Caption: Workflow for the synthesis and analysis of 9H-Xanthen-9-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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